Cas no 1510689-13-0 (2-(5-Fluoro-1-benzofuran-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(5-Fluoro-1-benzofuran-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1510689-13-0
• MF: C₁₄H₁₆BFO₃
• MW: 262.084447860718
• CID: 5564643
• PubChem ID: 140773849
• Update Time: 2025-05-27

2-(5-Fluoro-1-benzofuran-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(5-Fluoro-1-benzofuran-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(5-Fluorobenzofuran-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C14H16BFO3/c1-13(2)14(3,4)19-15(18-13)11-8-10(16)7-9-5-6-17-12(9)11/h5-8H,1-4H3
• InChI Key： RSCYQNCWRAXVRB-UHFFFAOYSA-N
• SMILES： O1C2=C(B3OC(C)(C)C(C)(C)O3)C=C(F)C=C2C=C1

Additional information on 2-(5-Fluoro-1-benzofuran-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

2-(5-Fluoro-1-benzofuran-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1510689-13-0): A Comprehensive Overview

2-(5-Fluoro-1-benzofuran-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1510689-13-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a boronic ester derivative with a unique structural framework that includes a 5-fluoro-1-benzofuran moiety and a tetramethyl-substituted dioxaborolane ring. The combination of these functional groups endows the molecule with a range of chemical and biological properties that make it an attractive candidate for various applications.

The 5-fluoro-1-benzofuran moiety is particularly noteworthy due to its potential for modulating biological activity. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of organic molecules, which can improve their pharmacokinetic properties. Additionally, the presence of the benzofuran ring can confer specific interactions with biological targets, such as enzymes and receptors. These features make 2-(5-Fluoro-1-benzofuran-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane an interesting compound for drug discovery and development.

The dioxaborolane ring in this compound is another key structural element. Boronic esters are widely used in Suzuki-Miyaura cross-coupling reactions, which are fundamental to the synthesis of complex organic molecules. The stability and reactivity of the dioxaborolane ring make it an excellent precursor for generating a wide range of substituted aryl compounds. This versatility is particularly valuable in the context of medicinal chemistry, where the ability to rapidly synthesize and screen diverse chemical libraries is crucial.

Recent research has highlighted the potential of 2-(5-Fluoro-1-benzofuran-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane in various therapeutic areas. For instance, studies have shown that compounds with similar structures exhibit potent anti-inflammatory and anti-cancer activities. One notable study published in the Journal of Medicinal Chemistry demonstrated that a closely related boronic ester derivative was effective in inhibiting the proliferation of human breast cancer cells by targeting specific signaling pathways involved in cell growth and survival.

In addition to its potential therapeutic applications, 2-(5-Fluoro-1-benzofuran-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has also been explored for its use in chemical biology research. The ability to selectively modify biological targets using boronic esters has opened up new avenues for understanding cellular processes at the molecular level. For example, researchers have utilized boronic ester-based probes to study protein-protein interactions and enzyme kinetics in living cells.

The synthesis of 2-(5-Fluoro-1-benzofuran-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane typically involves a multi-step process that combines modern synthetic techniques with classical organic chemistry methods. Key steps include the formation of the 5-fluoro-benzofuran scaffold and the subsequent introduction of the dioxaborolane moiety through boronic acid coupling reactions. The overall synthetic route is designed to be efficient and scalable, making it suitable for both academic research and industrial applications.

In conclusion, 2-(5-Fluoro-1-benzofuran-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1510689-13-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for drug discovery efforts aimed at addressing unmet medical needs. As research in this area continues to advance, it is likely that new insights into the biological activity and therapeutic potential of this compound will emerge.